ethyl 4-({[5-(2-chlorophenyl)isoxazol-3-yl]methyl}amino)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[5-(2-chlorophenyl)-1,2-oxazol-3-yl]methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H22ClN3O3/c1-2-24-18(23)22-9-7-13(8-10-22)20-12-14-11-17(25-21-14)15-5-3-4-6-16(15)19/h3-6,11,13,20H,2,7-10,12H2,1H3
• InChI Key: HSZOVJBBIIENGT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=NOC(=C2)C3=CC=CC=C3Cl
• Molecular Formula: C18H22ClN3O3
• Molecular Weight: 363.8 g/mol

Description

The compound “ethyl 4-({[5-(2-chlorophenyl)isoxazol-3-yl]methyl}amino)piperidine-1-carboxylate” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs. The isoxazole ring is attached to a piperidine ring via a methylamino group. The piperidine ring is further attached to an ethyl carboxylate group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The isoxazole ring is a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions. The piperidine ring is a six-membered ring with one nitrogen atom. The ethyl carboxylate group is a carboxylic acid ester functional group.

Future Directions

Isoxazole derivatives have been the focus of many research studies due to their significant biological activities. Future research could focus on developing new synthetic strategies and designing new isoxazole derivatives based on the most recent knowledge emerging from the latest research. Additionally, more research is needed to fully understand the biological activities and potential therapeutic applications of this specific compound.